Cas no 1994431-85-4 (3-Pyrrolidinecarboxylic acid, 4-[4-(1-methylethyl)cyclohexyl]-)
3-Pyrrolidinecarboxylic acid, 4-[4-(1-methylethyl)cyclohexyl]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinecarboxylic acid, 4-[4-(1-methylethyl)cyclohexyl]-
-
- Inchi: 1S/C14H25NO2/c1-9(2)10-3-5-11(6-4-10)12-7-15-8-13(12)14(16)17/h9-13,15H,3-8H2,1-2H3,(H,16,17)
- InChI Key: XGFNLJPRJUNPBX-UHFFFAOYSA-N
- SMILES: N1CC(C2CCC(C(C)C)CC2)C(C(O)=O)C1
3-Pyrrolidinecarboxylic acid, 4-[4-(1-methylethyl)cyclohexyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-767610-0.05g |
4-[4-(propan-2-yl)cyclohexyl]pyrrolidine-3-carboxylic acid |
1994431-85-4 | 95.0% | 0.05g |
$888.0 | 2025-02-22 | |
| Enamine | EN300-767610-0.1g |
4-[4-(propan-2-yl)cyclohexyl]pyrrolidine-3-carboxylic acid |
1994431-85-4 | 95.0% | 0.1g |
$930.0 | 2025-02-22 | |
| Enamine | EN300-767610-0.25g |
4-[4-(propan-2-yl)cyclohexyl]pyrrolidine-3-carboxylic acid |
1994431-85-4 | 95.0% | 0.25g |
$972.0 | 2025-02-22 | |
| Enamine | EN300-767610-0.5g |
4-[4-(propan-2-yl)cyclohexyl]pyrrolidine-3-carboxylic acid |
1994431-85-4 | 95.0% | 0.5g |
$1014.0 | 2025-02-22 | |
| Enamine | EN300-767610-1.0g |
4-[4-(propan-2-yl)cyclohexyl]pyrrolidine-3-carboxylic acid |
1994431-85-4 | 95.0% | 1.0g |
$1057.0 | 2025-02-22 | |
| Enamine | EN300-767610-2.5g |
4-[4-(propan-2-yl)cyclohexyl]pyrrolidine-3-carboxylic acid |
1994431-85-4 | 95.0% | 2.5g |
$2071.0 | 2025-02-22 | |
| Enamine | EN300-767610-5.0g |
4-[4-(propan-2-yl)cyclohexyl]pyrrolidine-3-carboxylic acid |
1994431-85-4 | 95.0% | 5.0g |
$3065.0 | 2025-02-22 | |
| Enamine | EN300-767610-10.0g |
4-[4-(propan-2-yl)cyclohexyl]pyrrolidine-3-carboxylic acid |
1994431-85-4 | 95.0% | 10.0g |
$4545.0 | 2025-02-22 |
3-Pyrrolidinecarboxylic acid, 4-[4-(1-methylethyl)cyclohexyl]- Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 3-Pyrrolidinecarboxylic acid, 4-[4-(1-methylethyl)cyclohexyl]-
Comprehensive Overview of 3-Pyrrolidinecarboxylic acid, 4-[4-(1-methylethyl)cyclohexyl]- (CAS No. 1994431-85-4)
The compound 3-Pyrrolidinecarboxylic acid, 4-[4-(1-methylethyl)cyclohexyl]- (CAS No. 1994431-85-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a pyrrolidine ring and a substituted cyclohexyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.
One of the key reasons for the growing interest in 3-Pyrrolidinecarboxylic acid, 4-[4-(1-methylethyl)cyclohexyl]- is its role as a building block for peptidomimetics and small molecule inhibitors. These derivatives are often explored for their ability to modulate enzyme activity or receptor interactions. For instance, the pyrrolidine moiety is a common feature in many FDA-approved drugs, highlighting its pharmacological relevance. The compound's CAS No. 1994431-85-4 is frequently searched in academic and industrial databases, reflecting its importance in modern chemistry.
In recent years, the demand for custom synthesis and high-purity intermediates like 3-Pyrrolidinecarboxylic acid, 4-[4-(1-methylethyl)cyclohexyl]- has surged, driven by advancements in precision medicine and combinatorial chemistry. Researchers are also investigating its potential in green chemistry applications, where sustainable synthesis methods are prioritized. This aligns with global trends toward environmentally friendly practices in chemical manufacturing.
The compound's structure-activity relationship (SAR) is another area of active study. By modifying the cyclohexyl or pyrrolidine components, scientists aim to enhance its bioavailability or selectivity for specific biological targets. Such efforts are often discussed in forums and publications focusing on medicinal chemistry and drug design, making CAS No. 1994431-85-4 a recurring topic in these fields.
From a commercial perspective, suppliers of 3-Pyrrolidinecarboxylic acid, 4-[4-(1-methylethyl)cyclohexyl]- emphasize its high purity and scalable synthesis to meet the needs of pharmaceutical developers. The compound is often listed alongside other heterocyclic compounds and chiral intermediates, catering to niche markets in contract research organizations (CROs) and biotech startups.
In summary, 3-Pyrrolidinecarboxylic acid, 4-[4-(1-methylethyl)cyclohexyl]- (CAS No. 1994431-85-4) represents a versatile and scientifically significant molecule. Its applications span from drug discovery to material science, with ongoing research uncovering new possibilities. As the chemical industry evolves, this compound is likely to remain a focal point for innovation and collaboration.
1994431-85-4 (3-Pyrrolidinecarboxylic acid, 4-[4-(1-methylethyl)cyclohexyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)